Cas no 845266-25-3 (4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile)

• Product Name: 4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile
• CAS No: 845266-25-3
• MF: C₁₄H₉N₃O₂
• MW: 251.240162611008
• MDL: MFCD00209256
• CID: 716318
• PubChem ID: 2821796
• Update Time: 2025-04-19

4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2,1,3-benzoxadiazol-5-ylmethoxy)-
• 4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile
• HMS1442M15
• Maybridge3_004151
• DTXSID80384895
• FT-0753904
• SCHEMBL23657926
• IDI1_015538
• 845266-25-3
• J-513248
• Oprea1_750110
• 4-(Benzo[c][1,2,5]oxadiazol-5-ylmethoxy)benzonitrile
• MFCD00209256
• DB-026112

• MDL： MFCD00209256
• Inchi： 1S/C14H9N3O2/c15-8-10-1-4-12(5-2-10)18-9-11-3-6-13-14(7-11)17-19-16-13/h1-7H,9H2
• InChI Key： JKBOZGOAPGJOBS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CC1C=CC2C(C=1)=NON=2

Computed Properties

• Exact Mass: 251.06900
• Monoisotopic Mass: 251.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 450.9°C at 760 mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.659
• PSA: 71.94000
• LogP: 2.67348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles